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Compound of Interest

Compound Name: MLS000536924

Cat. No.: B1676672 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MLS000536924, also identified as CID-1067700 and ML-282, is a potent and selective pan-

GTPase inhibitor. It functions as a competitive inhibitor of Ras-related in brain 7 (Rab7)

GTPase, a key regulator of endo-lysosomal trafficking. By binding to the nucleotide-binding

pocket of Rab7, MLS000536924 effectively blocks its function, making it a valuable tool for

studying cellular processes regulated by Rab7 and for investigating its potential as a

therapeutic target in various diseases, including lupus.[1][2][3][4]

Chemical Properties
Property Value

Synonyms CID-1067700, ML-282

Molecular Formula C₁₈H₁₈N₂O₄S₂

Molecular Weight 390.5 g/mol [1]

Appearance Crystalline solid[1]

Recommended Solvent and Solubility
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The recommended solvent for preparing stock solutions of MLS000536924 is Dimethyl

Sulfoxide (DMSO). It is soluble in DMSO, though reported concentrations vary. For practical

purposes, preparing a stock solution in the lower end of the reported solubility range is

advisable to ensure complete dissolution.

Solubility Data:

Solvent Concentration Reference

DMSO 10 mg/mL [1]

DMSO 40 mg/mL [5]

For experimental use, the DMSO stock solution should be further diluted in an appropriate

aqueous buffer or cell culture medium to the desired final concentration. It is crucial to ensure

that the final concentration of DMSO in the assay is low enough to not affect the experimental

system, typically below 0.5%.

Experimental Protocols
Preparation of Stock Solution

Materials:

MLS000536924 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Procedure:

Equilibrate the MLS000536924 powder to room temperature before opening the vial to

prevent moisture condensation.

Aseptically weigh the desired amount of MLS000536924 powder.
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Add the appropriate volume of DMSO to achieve the desired stock solution concentration

(e.g., to prepare a 10 mg/mL stock solution, add 100 µL of DMSO to 1 mg of

MLS000536924).

Vortex or gently warm the solution to facilitate complete dissolution.

Store the stock solution at -20°C or -80°C for long-term storage. Solutions in DMSO may

be stored at -20°C for up to 2 months.[4][5]

In Vitro Assay Protocol Example: Inhibition of Rab7
Activity
This protocol is a general guideline for assessing the inhibitory effect of MLS000536924 on

Rab7 activity in a cell-based assay.

Cell Culture:

Culture the cells of interest (e.g., B cells for studying class switch recombination) in the

appropriate medium and conditions.

Treatment:

Prepare a working solution of MLS000536924 by diluting the DMSO stock solution in cell

culture medium to the desired final concentrations (e.g., 0-40 µM).[2][4]

Include a vehicle control (medium with the same final concentration of DMSO as the

highest concentration of MLS000536924).

Remove the old medium from the cells and add the medium containing the different

concentrations of MLS000536924 or the vehicle control.

Incubate the cells for the desired period.

Analysis:

Following incubation, lyse the cells and perform downstream analysis to assess Rab7

activity or a related cellular process. This could include:
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Western blotting to analyze the expression of downstream targets of Rab7 signaling.

Immunofluorescence to observe changes in endo-lysosomal trafficking.

Flow cytometry to analyze cell surface markers or other cellular responses.

In Vivo Study Protocol Example: Mouse Model of Lupus
This protocol provides a general framework for in vivo administration of MLS000536924 in a

mouse model.

Animal Model:

Use an appropriate mouse model for the disease under investigation (e.g., MRL/Faslpr/lpr

mice for lupus).[2][4]

Formulation:

Prepare the dosing solution by diluting the MLS000536924 DMSO stock solution in a

suitable vehicle for intraperitoneal (i.p.) injection (e.g., sterile saline or PBS). The final

DMSO concentration should be minimized.

Administration:

Administer MLS000536924 via intraperitoneal injection at the desired dosage (e.g., 16

mg/kg).[2][4]

Administer a vehicle control to a separate group of animals.

Monitoring and Analysis:

Monitor the animals for the development of the disease phenotype.

At the end of the study, collect tissues and/or blood for analysis of disease markers (e.g.,

IgG-IC deposition in the kidneys for lupus models).[2][4]

Mechanism of Action: Inhibition of Rab7 Signaling
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MLS000536924 acts as a competitive inhibitor of the Rab7 GTPase. The following diagram

illustrates the simplified signaling pathway and the point of inhibition by MLS000536924.
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Caption: Inhibition of the Rab7 GTPase cycle by MLS000536924.
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Safety Precautions
Handle MLS000536924 with appropriate personal protective equipment (PPE), including

gloves, lab coat, and safety glasses. Work in a well-ventilated area. Refer to the Safety Data

Sheet (SDS) for complete safety and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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